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Compound of Interest

Compound Name: 3-Methylsalicylic Acid

Cat. No.: B1673986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-Methylsalicylic acid (CAS 83-

40-9), a versatile aromatic organic compound. It details its chemical and physical properties,

synthesis via the Kolbe-Schmitt reaction, and purification by recrystallization. The guide

presents a thorough analysis of its spectral characteristics, including ¹H NMR, ¹³C NMR, FT-IR,

and Mass Spectrometry. Furthermore, it explores the compound's biological activities, focusing

on its potential as an anti-inflammatory agent through the inhibition of cyclooxygenase (COX)

enzymes and its role in plant defense signaling pathways. Detailed experimental protocols for

synthesis, purification, and biological assays are provided to facilitate further research and

development.

Chemical and Physical Properties
3-Methylsalicylic acid, also known as 2-Hydroxy-3-methylbenzoic acid or o-Cresotic acid, is a

white solid organic compound. It is soluble in basic water and polar organic solvents.[1] Its key

properties are summarized in the table below.
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Property Value Reference

CAS Number 83-40-9 [1]

Molecular Formula C₈H₈O₃ [1]

Molar Mass 152.15 g/mol [1]

Melting Point 165.5 °C [1]

Appearance White solid [1]

Synonyms

2-Hydroxy-3-methylbenzoic

acid, o-Cresotic acid, 2,3-

Cresotic acid

[1]

Synthesis and Purification
Synthesis via Kolbe-Schmitt Reaction
3-Methylsalicylic acid is commercially produced through the Kolbe-Schmitt reaction, which

involves the carboxylation of sodium o-cresolate.[1]

The reaction proceeds through the nucleophilic addition of the phenoxide ion to carbon dioxide,

followed by protonation to yield the carboxylic acid.
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Reactants

Products

o-Cresol Sodium o-cresolate- H₂O

NaOH

Carboxylate Intermediate+ CO₂

CO₂

3-Methylsalicylic acid+ H⁺

H⁺
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Start: Crude 3-Methylsalicylic Acid

Dissolve in minimal hot solvent

Hot gravity filtration (optional)

Slow cooling to room temperature

If no insoluble
impurities

Cool in ice bath

Vacuum filtration to collect crystals

Wash with cold solvent

Dry the purified crystals

End: Pure 3-Methylsalicylic Acid

 

Arachidonic Acid

COX-1 / COX-2

Prostaglandins

Inflammation

3-Methylsalicylic Acid

Inhibition
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Pathogen

Salicylic Acid Synthesis

Salicylic Acid

NPR1 (inactive, cytoplasm)

NPR1 (active, nucleus)

Translocation

TGA Transcription Factors

Pathogenesis-Related (PR) Genes

Activation

Plant Defense

3-Methylsalicylic Acid

Potential interaction

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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